Cas no 68856-26-8 (5-tert-butoxy-m-xylene)

5-tert-butoxy-m-xylene structure
5-tert-butoxy-m-xylene structure
Product Name:5-tert-butoxy-m-xylene
CAS No:68856-26-8
MF:C12H18O
MW:178.270723819733
CID:972312
PubChem ID:111660
Update Time:2025-04-19

5-tert-butoxy-m-xylene Chemical and Physical Properties

Names and Identifiers

    • 5-tert-butoxy-m-xylene
    • 1,3-dimethyl-5-[(2-methylpropan-2-yl)oxy]benzene
    • Benzene, 1-(1,1-dimethylethoxy)-3,5-dimethyl-
    • tert-butyl 3,5-dimethylphenyl ether
    • DTXSID7071787
    • EINECS 272-506-1
    • NS00036728
    • 68856-26-8
    • UNII-7GL6TZ3WGL
    • 1-(TERT-BUTOXY)-3,5-DIMETHYLBENZENE
    • SY298866
    • 1-(1,1-DIMETHYLETHOXY)-3,5-DIMETHYLBENZENE
    • 7GL6TZ3WGL
    • SCHEMBL12285755
    • MFCD29103409
    • FOMVFPYJDBUIFD-UHFFFAOYSA-N
    • Inchi: 1S/C12H18O/c1-9-6-10(2)8-11(7-9)13-12(3,4)5/h6-8H,1-5H3
    • InChI Key: FOMVFPYJDBUIFD-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C)C=C(C)C=1)C(C)(C)C

Computed Properties

  • Exact Mass: 178.13584
  • Monoisotopic Mass: 178.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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